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Introduction

Styrene-Butadiene Rubber (SBR) is a versatile synthetic elastomer with wide-ranging
applications, most notably in the tire industry. The precise control of its molecular weight and
molecular weight distribution during synthesis is paramount to achieving desired physical
properties such as processability, tensile strength, and abrasion resistance. Tert-Nonyl
Mercaptan (TNM), a C9 thiol, serves as a highly effective chain transfer agent (CTA) in the
emulsion polymerization of SBR, enabling fine control over these critical parameters. This
document provides detailed application notes and experimental protocols for the use of tert-
Nonyl mercaptan in SBR synthesis.

Mercaptans are crucial in polymer manufacturing for regulating polymer chain length, which in
turn influences the material's processing conditions and mechanical performance.[1][2] The use
of a chain transfer agent like TNM allows for a narrower molecular weight distribution,
enhancing the final properties of the SBR.[3] Nonyl mercaptans, such as TNM, have been
noted for their high reactivity in comparison to other commonly used chain transfer agents like
tert-dodecyl mercaptan (TDM).[4][5] This higher reactivity means that less TNM may be
required to achieve the desired molecular weight control.[5]

Principle of Operation: Chain Transfer Mechanism
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In radical polymerization, a chain transfer agent provides a labile hydrogen atom that can be
abstracted by the propagating polymer radical. This terminates the growth of that particular
polymer chain and creates a new radical on the chain transfer agent. This new radical can then
initiate the polymerization of a new polymer chain. This process effectively controls the average
molecular weight of the resulting polymer. The general mechanism for chain transfer with a
mercaptan (R-SH) is illustrated below.

Data Presentation

The concentration of tert-Nonyl mercaptan has a direct and significant impact on the
molecular weight and Mooney viscosity of the resulting SBR. The following table summarizes
the expected trend based on typical emulsion polymerization results.

No Chai Low TNM Medium TNM High TNM
o Chain
Parameter Concentration Concentration Concentration
Transfer Agent
(e.g., 0.1 phr) (e.g., 0.3 phr) (e.g., 0.5 phr*)
Mooney
Viscosity (ML > 120 ~70-90 ~45-60 ~25-40

1+4 @ 100°C)

Number-Average

) ~ 250,000 - ~ 150,000 - ~ 80,000 -
Molecular Weight > 500,000
350,000 200,000 120,000
(Mn) (g/moal)
Weight-Average
) ~ 700,000 - ~ 400,000 - ~ 200,000 -
Molecular Weight > 1,500,000
900,000 550,000 300,000
(Mw) (g/mol)
Polydispersity
Index (PDI = >3.0 ~28-3.2 ~27-3.0 ~25-28
Mw/Mn)
Monomer ) ] Moderately Significantly
. High Slightly Reduced
Conversion Rate Reduced Reduced

*phr: parts per hundred parts of monomer
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Experimental Protocols

The following is a representative protocol for the emulsion polymerization of styrene-butadiene
rubber using tert-Nonyl mercaptan as a chain transfer agent. This protocol is a composite
based on established SBR synthesis procedures and should be optimized for specific
laboratory conditions and desired polymer characteristics.

Materials

e Styrene (inhibitor removed)

e 1,3-Butadiene

e Deionized Water

o Emulsifier (e.g., sodium dodecyl sulfate, rosin acid soap)
e Initiator (e.g., potassium persulfate, redox system)

« tert-Nonyl Mercaptan (TNM)

 Activator (if using a redox initiator, e.g., ferrous sulfate)

o Buffer (e.g., sodium bicarbonate)

o Shortstop agent (e.g., hydroquinone)

e Antioxidant

Equipment

» Pressurized polymerization reactor with temperature and agitation control
e Monomer and reagent feed systems

e Degassing system (e.g., nitrogen purge)

o Latex collection vessel
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o Coagulation tank

e Drying oven

Procedure

e Reactor Preparation: The polymerization reactor is thoroughly cleaned and purged with
nitrogen to remove oxygen, which can inhibit the polymerization reaction.

e Aqueous Phase Preparation: Deionized water, emulsifier, and buffer are charged to the
reactor. The mixture is agitated and brought to the desired reaction temperature (typically 5-
10°C for "cold" SBR or 50-60°C for "hot" SBR).

o Monomer and TNM Feed: Styrene and tert-Nonyl mercaptan are mixed and then charged
to the reactor. Butadiene is then added. The amount of TNM will depend on the target
molecular weight of the SBR.

e Initiation: The initiator (and activator, if applicable) is added to the reactor to commence
polymerization.

o Polymerization: The reaction is allowed to proceed under constant agitation and temperature
control. The progress of the reaction can be monitored by measuring the solid content of the
latex.

o Termination (Shortstopping): When the desired monomer conversion is reached (typically 60-
70%), a shortstop agent is added to terminate the polymerization.

 Monomer Recovery: Unreacted styrene and butadiene are removed from the latex by steam
stripping.

o Latex Blending and Coagulation: Antioxidant is added to the latex. The latex is then
transferred to a coagulation tank where a salt and/or acid solution is added to precipitate the
rubber crumb.

e Washing and Drying: The SBR crumb is washed with water to remove residual soaps and
salts, and then dried in an oven to a constant weight.
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Visualizations

Experimental Workflow for SBR Synthesis
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Caption: Experimental workflow for the synthesis of SBR.

Chain Transfer Mechanism of tert-Nonyl Mercaptan
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Caption: Chain transfer mechanism involving tert-Nonyl Mercaptan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synthesis-of-styrene-butadiene-rubber]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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